Cas no 66494-26-6 (methyl 1-{(tert-butoxy)carbonylamino}cyclopropane-1-carboxylate)

• Product Name: methyl 1-{(tert-butoxy)carbonylamino}cyclopropane-1-carboxylate
• CAS No: 66494-26-6
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD11520021
• CID: 836306
• PubChem ID: 546046
• Update Time: 2025-04-19

methyl 1-{(tert-butoxy)carbonylamino}cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-((tert-butoxycarbonyl)amino)cyclopropanecarboxylate
• Cyclopropanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
• Cyclopropanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
• methyl 1-(tert-butoxycarbonylamino)cyclopropanecarboxylate
• methyl 1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylate
• 1-(Boc-amino)-cyclopropanecarboxylic acid methyl ester
• Methyl 1-(Boc-amino)-cyclopropanecarboxylate
• methyl 1-{(tert-butoxy)carbonylamino}cyclopropane-1-carboxylate
• Methyl 1-[(tert-butoxycarbonyl)amino]cyclopropane-1-carboxylate
• Methyl 1[(tert-butoxycarbonyl)amino]cyclopropanecarboxylate
• Methyl1-((tert-butoxycarbonyl)amino)cyclopropanecarboxylate
• methyl 1-[[(tert-butoxy)carbonyl]amino]cyclopropane-1-carboxylate
• methyl 1-((tert-butoxycarbonyl)amino)cyclopropane-1-carboxylate
• SCHEMBL1820679
• Methyl 1-tert-butyloxycarbonylaminocyclopropanecarboxylate
• C11450
• methyl 1-[tert-butoxy(formyl)amino]cyclopropanecarboxylate
• Methyl 1-[(tert-butoxycarbonyl)amino]cyclopropanecarboxylate
• SY317113
• AMY30743
• Z1422315880
• Cyclopropanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
• Methyl 1-(Boc-amino)cyclopropanecarboxylate
• FT-0656923
• A835477
• MFCD11520021
• DTXSID50338047
• Methyl 1-[(tert-butoxycarbonyl)amino]cyclopropanecarboxylate #
• AKOS015916073
• CS-M3284
• CS-13475
• EN300-140063
• methyl 1-{[(tert-butoxy)carbonyl]amino}cyclopropane-1-carboxylate
• Methyl 1-[(tert-butoxycarbonyl)amino]cyclopropanecarboxylate (Boc-Ac3c-OMe)
• 66494-26-6
• XH1281
• DB-073766

• MDL： MFCD11520021
• Inchi： 1S/C10H17NO4/c1-9(2,3)15-8(13)11-10(5-6-10)7(12)14-4/h5-6H2,1-4H3,(H,11,13)
• InChI Key： ACXGDYTVQAXJHI-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 215.11600
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 68.12000
• LogP: 1.42110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives